Cas no 71754-90-0 (2,3-Piperazinedione,1-ethyl-6-methyl-, (R)- (9CI))

2,3-Piperazinedione,1-ethyl-6-methyl-, (R)- (9CI) structure
71754-90-0 structure
Product Name:2,3-Piperazinedione,1-ethyl-6-methyl-, (R)- (9CI)
CAS No:71754-90-0
MF:C7H12N2O2
MW:156.182381629944
MDL:MFCD18836309
CID:548430
PubChem ID:45099454
Update Time:2025-04-19

2,3-Piperazinedione,1-ethyl-6-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,3-Piperazinedione,1-ethyl-6-methyl-, (R)- (9CI)
    • (6R)-1-ETHYL-6-METHYLPIPERAZINE-2,3-DIONE
    • DTXSID40667893
    • 71754-90-0
    • MDL: MFCD18836309
    • Inchi: 1S/C7H12N2O2/c1-3-9-5(2)4-8-6(10)7(9)11/h5H,3-4H2,1-2H3,(H,8,10)/t5-/m1/s1
    • InChI Key: KIXBEOPGNRUBRA-RXMQYKEDSA-N
    • SMILES: O=C1C(NC[C@@H](C)N1CC)=O

Computed Properties

  • Exact Mass: 156.09
  • Monoisotopic Mass: 156.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2
  • XLogP3: 0

2,3-Piperazinedione,1-ethyl-6-methyl-, (R)- (9CI) Pricemore >>

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